Cas no 1493348-23-4 (1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, methyl ester, 5,5-dioxide)

• Product Name: 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, methyl ester, 5,5-dioxide
• CAS No: 1493348-23-4
• MF: C₇H₁₀O₅S
• MW: 206.216301441193
• CID: 5273672
• Update Time: 2025-08-04

1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, methyl ester, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, methyl ester, 5,5-dioxide
• Methyl 1-oxa-5-thiaspiro[2.4]heptane-2-carboxylate 5,5-dioxide

• Inchi： 1S/C7H10O5S/c1-11-6(8)5-7(12-5)2-3-13(9,10)4-7/h5H,2-4H2,1H3
• InChI Key： XISKBVBJUVDEAA-UHFFFAOYSA-N
• SMILES： O1C2(CCS(=O)(=O)C2)C1C(OC)=O

Additional information on 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, methyl ester, 5,5-dioxide

1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic Acid, Methyl Ester, 5,5-Dioxide

The compound 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, methyl ester, 5,5-dioxide (CAS No. 1493348-23-4) is a unique organic compound with a complex structure that combines elements of sulfur and oxygen in its molecular framework. This compound has garnered attention in recent years due to its potential applications in various fields of chemistry and materials science. Its structure is characterized by a spirocyclic system with a five-membered sulfur-containing ring and a seven-membered oxygen-containing ring, making it a fascinating subject for both theoretical and experimental studies.

Recent research has focused on the synthesis and characterization of this compound, particularly its stability under different conditions and its reactivity towards various chemical transformations. Studies have shown that the spirocyclic structure of this compound plays a crucial role in determining its physical and chemical properties. The presence of the methyl ester group and the dioxide substituents on the sulfur atom further enhances its versatility in chemical reactions.

One of the most promising applications of 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, methyl ester, 5,5-dioxide lies in its potential use as an intermediate in organic synthesis. Its ability to undergo various functional group transformations makes it a valuable building block for constructing more complex molecules with desired biological or material properties. For instance, researchers have explored its utility in the synthesis of bioactive compounds with potential pharmacological applications.

In addition to its synthetic applications, this compound has also been studied for its role in catalytic processes. The sulfur dioxide groups present in the molecule have been found to act as effective leaving groups under certain reaction conditions, facilitating the formation of new bonds and enabling the creation of novel chemical architectures. This property has led to investigations into its use as a catalyst or catalyst precursor in industrial chemical processes.

The environmental impact of this compound has also been a topic of interest. Researchers have examined its degradation pathways under various environmental conditions to assess its potential risks to ecosystems. Preliminary studies suggest that the compound undergoes slow degradation under aerobic conditions, highlighting the need for further research into its long-term environmental effects.

In conclusion, 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, methyl ester, 5,5-dioxide (CAS No. 1493348-23-4) is a versatile and intriguing compound with a wide range of potential applications in chemistry and materials science. Its unique structure and reactivity make it an attractive candidate for further research and development in both academic and industrial settings.